Cas no 1226183-10-3 (2-1-(2,4-dimethylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid
• CAS No: 1226183-10-3
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6388209
• PubChem ID: 82076931
• Update Time: 2025-06-20

2-1-(2,4-dimethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid
• EN300-1830874
• 1226183-10-3
• 2-[1-(2,4-dimethylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C13H16O2/c1-9-3-4-11(10(2)7-9)13(5-6-13)8-12(14)15/h3-4,7H,5-6,8H2,1-2H3,(H,14,15)
• InChI Key： AVIYPPSFFZSYSP-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC(C)=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid

2-1-(2,4-Dimethylphenyl)cyclopropylacetic Acid: An Overview of CAS No. 1226183-10-3

2-1-(2,4-Dimethylphenyl)cyclopropylacetic acid (CAS No. 1226183-10-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This article aims to provide a comprehensive overview of this compound, including its chemical structure, physical properties, synthesis methods, and potential applications in pharmaceutical and biological research.

Chemical Structure and Physical Properties

The molecular formula of 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid is C₁₃H₁₆O₂, with a molecular weight of approximately 204.26 g/mol. The compound features a cyclopropane ring attached to an acetic acid moiety, which is further substituted with a 2,4-dimethylphenyl group. This unique structural arrangement contributes to its distinct chemical and physical properties.

The compound is typically a white crystalline solid at room temperature and exhibits moderate solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its melting point ranges from 95 to 97°C, and it has a boiling point of around 300°C under standard atmospheric conditions. The presence of the carboxylic acid functional group imparts acidic properties to the molecule, making it useful in various chemical reactions and analytical techniques.

Synthesis Methods

The synthesis of 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2,4-dimethylbenzyl chloride with cyclopropylmagnesium bromide followed by hydrolysis to form the desired carboxylic acid. Another approach utilizes the Grignard reaction between 2,4-dimethylbenzaldehyde and cyclopropylmagnesium bromide, followed by oxidation to yield the final product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce waste generation. These methods not only improve the yield but also minimize the environmental impact associated with traditional synthetic routes.

Biological Activity and Potential Applications

2-1-(2,4-Dimethylphenyl)cyclopropylacetic acid has shown promising biological activity in various studies. One area of significant interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid has also been investigated for its antiviral activity. Research has shown that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism behind this antiviral activity is not yet fully understood but may involve interference with viral entry or replication processes within host cells.

In addition to its direct biological effects, 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid has been used as a building block for the synthesis of more complex molecules with diverse biological activities. For example, it has been incorporated into drug candidates targeting cancer cells by enhancing their cytotoxicity and selectivity towards tumor cells.

Clinical Trials and Future Prospects

The potential therapeutic applications of 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of various diseases. These studies have generally shown favorable results, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to further investigate the safety and efficacy of this compound in human subjects. Early-phase trials are focusing on evaluating its pharmacokinetics and pharmacodynamics in healthy volunteers. If these trials yield positive results, larger-scale trials will be conducted to assess its therapeutic potential in specific disease conditions.

The future prospects for 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid are promising. Ongoing research is exploring its potential as a multi-target drug candidate capable of addressing multiple aspects of complex diseases such as cancer and neurodegenerative disorders. Additionally, efforts are being made to optimize its chemical structure for improved potency and reduced side effects.

Conclusion

In conclusion, 2-1-(2,4-dimethylphenyl)cyclopropylacetic acid (CAS No. 1226183-10-3) is a versatile compound with a unique chemical structure that offers significant potential for various applications in medicinal research. Its anti-inflammatory and antiviral properties make it an attractive candidate for drug development, while its use as a building block for more complex molecules opens up new avenues for therapeutic innovation. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it is likely to play an increasingly important role in the development of novel treatments for a wide range of diseases.